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Compound of Interest

Compound Name: 2,5-Dihydroxypentanoic acid

Cat. No.: B13104048

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2,5-Dihydroxypentanoic acid is critical for ensuring laboratory safety
and environmental protection. Due to the limited availability of specific hazard data for this
compound, a cautious approach is mandated. All chemical waste should be managed in
accordance with institutional policies and local regulations. If the hazards of a substance are
unknown, it must be treated as hazardous waste.

Key Chemical Properties

A summary of the essential known quantitative data for 2,5-Dihydroxypentanoic acid is
provided below for easy reference. The lack of comprehensive toxicological and environmental
data necessitates its treatment as a potentially hazardous substance.

Property Value
Molecular Formula CsH1004[1][2][3]
Molecular Weight 134.13 g/mol [1][2][3]
CAS Number 21577-5-6[1][2][3][4]

N Highly soluble in polar solvents (e.g., water,
Solubility

ethanol)[1]

Hazard Classification Data not available[3]
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Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including chemical safety goggles, chemical-resistant gloves, and
a lab coat. All handling of 2,5-Dihydroxypentanoic acid and its waste should be conducted in
a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 2,5-
Dihydroxypentanoic acid. This procedure is based on standard best practices for handling
chemical waste of unknown hazard.

1. Waste ldentification and Segregation:

o Solid Waste: Collect any solid 2,5-Dihydroxypentanoic acid, along with contaminated items
such as weighing papers or spatulas, in a designated hazardous waste container. The
container must be made of a compatible material (e.g., polyethylene) and be in good
condition with a secure lid.

o Liquid Waste: Solutions containing 2,5-Dihydroxypentanoic acid should be collected in a
separate, clearly labeled hazardous waste container. Do not mix this waste with other waste
streams, such as halogenated or non-halogenated solvents, unless explicitly permitted by
your institution's waste management guidelines.

o Contaminated Labware: Any glassware or other laboratory equipment that has come into
contact with 2,5-Dihydroxypentanoic acid should be decontaminated. If decontamination is
not possible, it must be disposed of as hazardous waste. For reusable glassware, a triple
rinse with a suitable solvent (such as water, given the compound's solubility) is
recommended. The first rinseate must be collected and disposed of as hazardous waste.

2. Waste Container Labeling and Storage:

» All waste containers must be clearly and accurately labeled with a hazardous waste tag as
soon as the first drop of waste is added. The label should include the full chemical name
("2,5-Dihydroxypentanoic acid"), the concentration (if in solution), and the date of
accumulation.
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» Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation. The SAA should be a secure, secondary containment area
away from general laboratory traffic.

o Ensure that incompatible chemicals are not stored together. As a carboxylic acid, it should be
stored separately from bases, oxidizing agents, and reactive metals.

3. Arranging for Disposal:

e Once the waste container is full or you have no further use for the chemical, arrange for its
disposal through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.

» Do not attempt to dispose of 2,5-Dihydroxypentanoic acid down the drain or in the regular
trash. The lack of environmental fate and ecotoxicity data means that its impact on aquatic
life and wastewater treatment processes is unknown. While some simple, small-chain
carboxylic acids may be eligible for drain disposal after neutralization under specific
conditions, this cannot be assumed for 2,5-Dihydroxypentanoic acid without explicit
approval from EHS.

Spill Management

In the event of a spill of 2,5-Dihydroxypentanoic acid:

o Evacuate all non-essential personnel from the immediate area.
e Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain the spill using a chemical spill kit with an absorbent, non-
combustible material like sand or vermiculite.

o Carefully collect the absorbed material and place it in a sealed, labeled container for disposal
as hazardous waste.

o Clean the spill area thoroughly with a suitable solvent and decontaminate any equipment
used in the cleanup.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dihydroxypentanoic acid.

Waste Generated:
2,5-Dihydroxypentanoic Acid

:

Determine Waste Form

Solid Waste Liquid Waste
(Pure compound, contaminated items) (Aqueous solutions)

Collect in Labeled
Hazardous Waste Container
(Do not mix with other waste streams)

Collect in Labeled
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

(Proper Disposal Complete)
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Click to download full resolution via product page

Disposal workflow for 2,5-Dihydroxypentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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